Cas no 2361842-72-8 (1-Prop-2-enoyl-N-[(2R,4R)-2-pyridin-2-yloxan-4-yl]piperidine-4-carboxamide)
1-Prop-2-enoyl-N-[(2R,4R)-2-pyridin-2-yloxan-4-yl]piperidine-4-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 2361842-72-8
- EN300-26605097
- 1-Prop-2-enoyl-N-[(2R,4R)-2-pyridin-2-yloxan-4-yl]piperidine-4-carboxamide
- rac-1-(prop-2-enoyl)-N-[(2R,4R)-2-(pyridin-2-yl)oxan-4-yl]piperidine-4-carboxamide
- 1-Acryloyl-N-((2R,4R)-2-(pyridin-2-yl)tetrahydro-2H-pyran-4-yl)piperidine-4-carboxamide
- Z3672119427
-
- Inchi: 1S/C19H25N3O3/c1-2-18(23)22-10-6-14(7-11-22)19(24)21-15-8-12-25-17(13-15)16-5-3-4-9-20-16/h2-5,9,14-15,17H,1,6-8,10-13H2,(H,21,24)/t15-,17-/m1/s1
- InChI Key: LNHGMOLPHUTAIN-NVXWUHKLSA-N
- SMILES: O1CC[C@H](C[C@@H]1C1C=CC=CN=1)NC(C1CCN(C(C=C)=O)CC1)=O
Computed Properties
- Exact Mass: 343.18959167g/mol
- Monoisotopic Mass: 343.18959167g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 25
- Rotatable Bond Count: 4
- Complexity: 488
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 71.5Ų
1-Prop-2-enoyl-N-[(2R,4R)-2-pyridin-2-yloxan-4-yl]piperidine-4-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26605097-1g |
2361842-72-8 | 90% | 1g |
$0.0 | 2023-09-13 | ||
| Enamine | EN300-26605097-1.0g |
rac-1-(prop-2-enoyl)-N-[(2R,4R)-2-(pyridin-2-yl)oxan-4-yl]piperidine-4-carboxamide |
2361842-72-8 | 95.0% | 1.0g |
$0.0 | 2025-03-20 |
1-Prop-2-enoyl-N-[(2R,4R)-2-pyridin-2-yloxan-4-yl]piperidine-4-carboxamide Related Literature
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
Additional information on 1-Prop-2-enoyl-N-[(2R,4R)-2-pyridin-2-yloxan-4-yl]piperidine-4-carboxamide
Research Brief on 1-Prop-2-enoyl-N-[(2R,4R)-2-pyridin-2-yloxan-4-yl]piperidine-4-carboxamide (CAS: 2361842-72-8)
In recent years, the compound 1-Prop-2-enoyl-N-[(2R,4R)-2-pyridin-2-yloxan-4-yl]piperidine-4-carboxamide (CAS: 2361842-72-8) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, pharmacological properties, and emerging roles in drug development.
The compound, characterized by its unique piperidine-4-carboxamide scaffold and pyridinyloxane moiety, has been investigated primarily for its interactions with biological targets such as kinases and G-protein-coupled receptors (GPCRs). Recent studies highlight its role as a selective modulator, with promising activity in preclinical models of inflammatory diseases and oncology. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in inhibiting aberrant kinase signaling pathways associated with tumor proliferation, achieving IC50 values in the nanomolar range.
Synthetic routes to 2361842-72-8 have been optimized to enhance yield and purity, as detailed in a 2024 Organic Process Research & Development report. Key steps include enantioselective hydrogenation of the pyridinyloxane intermediate and acylation of the piperidine core under mild conditions. These advancements have facilitated large-scale production for further pharmacological evaluation.
Pharmacokinetic studies reveal favorable properties, including oral bioavailability and metabolic stability in rodent models. However, challenges such as blood-brain barrier penetration and off-target effects remain under investigation. Collaborative efforts between academia and industry, as noted in a recent Bioorganic & Medicinal Chemistry Letters review, are exploring structural derivatives to address these limitations while retaining therapeutic potency.
In conclusion, 2361842-72-8 represents a versatile scaffold with broad applicability in drug discovery. Ongoing research is expected to elucidate its full mechanistic profile and clinical potential, positioning it as a candidate for future therapeutic development in precision medicine.
2361842-72-8 (1-Prop-2-enoyl-N-[(2R,4R)-2-pyridin-2-yloxan-4-yl]piperidine-4-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)